Cas no 6636-41-5 (Methyl 1-oxo-3,4,5,6,7,8-hexahydro-2h-phenanthrene-2-carboxylate)

• Product Name: Methyl 1-oxo-3,4,5,6,7,8-hexahydro-2h-phenanthrene-2-carboxylate
• CAS No: 6636-41-5
• MF: C₁₆H₁₈O₃
• MW: 258.312325000763
• CID: 1709347
• PubChem ID: 242685
• Update Time: 2025-04-21

Methyl 1-oxo-3,4,5,6,7,8-hexahydro-2h-phenanthrene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 1-oxo-3,4,5,6,7,8-hexahydro-2h-phenanthrene-2-carboxylate
• 1-oxo-1,2,3,4,5,6,7,8-octahydro-phenanthrene-2-carboxylic acid methyl ester
• AC1L69YZ
• AC1Q5ZHH
• MLS002667473
• 1-Oxo-1,2,3,4,5,6,7,8-octahydro-phenanthren-2-carbonsaeure-methylester
• AR-1J4357
• CTK5C4429
• methyl 1-oxo-1,2,3,4,5,6,7,8-octahydrophenanthrene-2-carboxylate
• NSC51545
• HMS3080C20
• 1-oxo-1,2,3,4,5,6,7,8-octahydro-phenanthrene-2-carboxylic acid methyl ester; AC1L69YZ; AC1Q5ZHH; MLS002667473; 1-Oxo-1,2,3,4,5,6,7,8-octahydro-phenanthren-2-carbonsaeure-methylester; AR-1J4357; CTK5C4429; methyl 1-oxo-1,2,3,4,5,6,7,8-octahydrophenanthrene-2-carboxylate; NSC51545; HMS3080C20;
• 6636-41-5
• 1-oxo-3,4,5,6,7,8-hexahydro-2H-phenanthrene-2-carboxylic acid methyl ester
• NSC-51545
• CHEMBL1701999
• SMR001557239
• methyl 1-oxidanylidene-3,4,5,6,7,8-hexahydro-2H-phenanthrene-2-carboxylate
• DTXSID50287546
• A838568

• Inchi： 1S/C16H18O3/c1-19-16(18)14-9-8-12-11-5-3-2-4-10(11)6-7-13(12)15(14)17/h6-7,14H,2-5,8-9H2,1H3
• InChI Key： PAMRJLABHPGNRZ-UHFFFAOYSA-N
• SMILES： O=C1C(C(=O)OC)CCC2=C1C=CC1CCCCC2=1

Computed Properties

• Exact Mass: 258.12564
• Monoisotopic Mass: 258.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Density: 1.189
• Boiling Point: 410.1°C at 760 mmHg
• Flash Point: 182.3°C
• Refractive Index: 1.566
• PSA: 43.37
• LogP: 2.48350